(3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid
Overview
Description
“(3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid” is a chemical compound with the molecular formula C9H10O2 . It has a molecular weight of 150.18 . The compound is stored in a dry room at room temperature . It is available in either liquid or solid form .
Molecular Structure Analysis
The structure of “(3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid” consists of a 6–7 membered benzodioxepin ring . The 7-membered aliphatic ring is in a half-chair like form . The molecule has a 2-fold rotation axis passing through C5, the midpoint of the C3–C3* bond and that of the C1–C1* bond .It is stored in a dry room at room temperature . The compound is available in either liquid or solid form .
Scientific Research Applications
Medicinal Chemistry and Drug Development
(3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid: has attracted attention in medicinal chemistry due to its potential as a building block for drug design. Researchers explore its interactions with biological targets, aiming to develop novel pharmaceutical agents. Some specific areas of interest include:
- Antipyretic and Analgesic Properties : Investigations into its ability to alleviate fever and pain .
- Antimicrobial and Antibiofilm Activity : Studies explore its efficacy against microbial pathogens and biofilm formation .
- One-Pot Synthesis : Researchers have developed green and efficient methods for synthesizing related compounds, including 4-(1H-pyrazol-5-yl)-3,4-dihydro-1H-benzo[h]chromen-2-one .
- Divergent Synthesis : It participates in the divergent synthesis of 3,4-dihydro-2H-benzo[h]chromen-2-one derivatives using ortho-alkynylarylketones as precursors .
β-Adrenergic Stimulants
In the 1970s, this compound was identified as a unique class of β-adrenergic stimulants with bronchial dilator activity . Although further research is needed, this finding highlights its potential in respiratory medicine.
Antitubercular Agents
Explorations into its antitubercular properties have been reported, suggesting a role in combating tuberculosis .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of (3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid . These factors include pH, temperature, and the presence of other molecules in the environment. Understanding these influences can help optimize the use of this compound.
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzodioxepin-6-ylboronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BO4/c11-10(12)7-3-1-4-8-9(7)14-6-2-5-13-8/h1,3-4,11-12H,2,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTDVUENZZYXXFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C(=CC=C1)OCCCO2)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Dihydro-2H-1,5-benzodioxepin-6-YL)boronic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B3081586.png)
![ethyl 2-{[(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate](/img/structure/B3081594.png)
![(3'-Chloro-[1,1'-biphenyl]-3-yl)boronic acid](/img/structure/B3081676.png)
